CID 16211762

• InChI: InChI=1S/Al.Cu.Zn
• InChI Key: MUBKMWFYVHYZAI-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Cu].[Zn]
• Molecular Formula: AlCuZn
• Molecular Weight: 155.9 g/mol
• CAS No.: 39370-24-6, 8049-11-4

Description

Devarda’s alloy is a metallic compound composed of aluminium, copper, and zinc. It was named after the Italian chemist Arturo Devarda, who developed it in the late 19th century. This alloy is primarily used as a reducing agent in analytical chemistry, particularly for the determination of nitrates by reducing them to ammonia under alkaline conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions: Devarda’s alloy is synthesized by melting a mixture of aluminium, copper, and zinc in specific proportions. The typical composition is approximately 44-46% aluminium, 49-51% copper, and 4-6% zinc . The metals are melted together at high temperatures, typically between 490 to 560 degrees Celsius, to form the alloy .

Industrial Production Methods: In industrial settings, the production of Devarda’s alloy involves the precise weighing and mixing of the raw metals, followed by melting in a furnace. The molten mixture is then cast into ingots or granules, which are subsequently cooled and processed into the desired form for use in various applications .

Chemical Reactions Analysis

Types of Reactions: Devarda’s alloy primarily undergoes reduction reactions. It is known for its ability to reduce nitrate ions to ammonia in the presence of an alkaline solution . The general reaction can be represented as: [ 3 \text{NO}_3^- + 8 \text{Al} + 5 \text{OH}^- + 18 \text{H}_2\text{O} \rightarrow 3 \text{NH}_3 + 8 [\text{Al}(\text{OH})_4]^- ]

Common Reagents and Conditions: The reduction of nitrates using Devarda’s alloy typically involves an alkaline medium, such as sodium hydroxide. The reaction is carried out by gently heating the mixture to facilitate the reduction process .

Major Products: The primary product of the reduction reaction is ammonia, which can be further analyzed using methods such as the Kjeldahl method to determine the total nitrogen content .

Scientific Research Applications

Devarda’s alloy has several applications in scientific research, including:

Analytical Chemistry: Used as a reducing agent for the determination of nitrates in various samples, including soil and water.

Agriculture and Soil Science: Employed in the analysis of nitrates in fertilizers and soil samples to assess nitrogen content.

Environmental Science: Utilized in the analysis of nitrogen compounds in wastewater and other environmental samples.

Industrial Applications: Used in the production of certain chemicals and as a reducing agent in various industrial processes.

Mechanism of Action

The mechanism by which Devarda’s alloy exerts its reducing effects involves the generation of nascent hydrogen under alkaline conditions. When the alloy is added to an alkaline solution containing nitrate ions, the aluminium component reacts with water to produce nascent hydrogen, which then reduces the nitrate ions to ammonia . The overall reaction can be summarized as follows: [ 3 \text{NO}_3^- + 8 \text{Al} + 5 \text{OH}^- + 18 \text{H}_2\text{O} \rightarrow 3 \text{NH}_3 + 8 [\text{Al}(\text{OH})_4]^- ]

Comparison with Similar Compounds

Zinc-Copper Couple: Another reducing agent used in organic synthesis and analytical chemistry.

Aluminium Powder: Used as a reducing agent in various chemical reactions, similar to the aluminium component of Devarda’s alloy.

Copper-Zinc Alloy: Used in similar applications as Devarda’s alloy, particularly in analytical chemistry.

Uniqueness: Devarda’s alloy is unique due to its specific composition and its ability to generate nascent hydrogen under alkaline conditions, making it particularly effective for the reduction of nitrates to ammonia. This property distinguishes it from other reducing agents, which may not be as effective in similar conditions .

Customer Q & A

ANone: Devarda's alloy, composed of aluminum (Al), copper (Cu), and zinc (Zn), reduces nitrate (NO3-) to ammonia (NH3) in a strongly alkaline solution. This reduction is facilitated by aluminum, the primary reducing agent in the alloy. The reaction proceeds as follows:

ANone: Devarda's alloy is primarily utilized for determining nitrogen content in various samples, including:

• Environmental samples: Soil extracts, water samples, and sediment for analyzing nitrate and nitrite levels. [, , , , , , , ]
• Agricultural samples: Plant tissue, fertilizers, and livestock manure for assessing nitrogen content. [, , , , , ]
• Food samples: Determining trimethylamine oxide (TMAO) content in fish and other seafood. []

ANone: While primarily known for nitrogen analysis, Devarda's alloy can also be employed in other applications, such as:

• Hydrodebromination: Complete hydrodebromination of 2,4,6-tribromophenol to phenol in an alkaline solution at room temperature. []
• Organic synthesis: Reduction of nitrobenzene to azobenzene or hydrazobenzene. []

A: Devarda's alloy is not a chemical compound with a defined molecular formula or weight. It is an alloy, meaning a solid solution of metallic elements, primarily aluminum, copper, and zinc. The typical composition is 45% aluminum, 50% copper, and 5% zinc. [, , ]

A: Finer particles of Devarda's alloy exhibit higher reactivity due to their increased surface area, leading to improved contact with the reactants and enhanced reaction kinetics. Research has shown that using coarser particles can result in lower nitrate recovery, especially at higher concentrations. [, , ]

ANone: Several factors can impact the effectiveness of Devarda's alloy, including:

• Particle size: Finer particles demonstrate greater reactivity. [, , ]
• Alloy composition: Variations in the proportions of Al, Cu, and Zn can influence its reducing power. [, ]
• Presence of interfering ions: High concentrations of certain ions, such as magnesium (Mg²⁺) and phosphate (PO₄^3-), can interfere with nitrate reduction. [, ]
• Temperature: Elevated temperatures generally increase reaction rates but may also lead to increased blank values and potential loss of volatile nitrogen species. [, ]

ANone: Several factors should be considered when optimizing and validating analytical methods employing Devarda's alloy:

• Sample preparation: Ensure complete removal of interfering substances like oil and grease that might hinder the reaction. []
• Alloy quantity: Use sufficient Devarda's alloy based on the expected nitrate concentration and particle size distribution. []
• Reaction time and temperature: Optimize reaction conditions to ensure complete nitrate reduction while minimizing potential interference. [, , ]
• Blank determination: Perform blank analyses to account for background nitrogen contributions. [, , ]
• Method validation: Assess accuracy, precision, and specificity through standard solutions and recovery experiments. [, , , ]

A: While Devarda's alloy itself doesn't pose significant environmental risks, improper disposal of reaction byproducts, particularly the alkaline solution containing aluminum complexes, can contribute to water pollution. []

ANone: Yes, several alternative methods exist for measuring nitrogen content, including:

• UV spectrophotometry: Direct measurement of nitrate absorbance in UV range. [, , ]
• Ion chromatography: Separation and quantification of ionic nitrogen species. []
• Combustion analysis: High-temperature combustion of samples to convert nitrogen to measurable gases. []
• Biological methods: Employing microorganisms to convert nitrogen compounds into measurable forms. []

ANone: Future research could focus on:

• Developing more efficient and environmentally friendly alternatives for specific applications. []
• Investigating the use of nanostructured Devarda's alloy to further enhance its reactivity and efficiency. []
• Exploring the applicability of Devarda's alloy in emerging areas like electrocatalysis and material science. []